Cas no 10488-94-5 (Octanoic acid, 2-methyl-3-oxo-, ethyl ester)

• Product Name: Octanoic acid, 2-methyl-3-oxo-, ethyl ester
• CAS No: 10488-94-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1146391
• Update Time: 2024-07-26

Octanoic acid, 2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-methyl-3-oxo-, ethyl ester
• ethyl 2-methyl-3-oxooctanoate

• Inchi： 1S/C11H20O3/c1-4-6-7-8-10(12)9(3)11(13)14-5-2/h9H,4-8H2,1-3H3
• InChI Key： ZWFVRCXEKIYCGI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)C(=O)CCCCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.9630
• Boiling Point: 278.01°C (rough estimate)
• Refractive Index: 1.4600 (estimate)
• PSA: 43.37